Cas no 1566400-18-7 (2-(hex-5-en-2-yl)aminopropane-1,3-diol)

• Product Name: 2-(hex-5-en-2-yl)aminopropane-1,3-diol
• CAS No: 1566400-18-7
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5161415
• PubChem ID: 75525509
• Update Time: 2025-07-18

2-(hex-5-en-2-yl)aminopropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[(1-methyl-4-penten-1-yl)amino]-
• 2-(hex-5-en-2-yl)aminopropane-1,3-diol

• Inchi： 1S/C9H19NO2/c1-3-4-5-8(2)10-9(6-11)7-12/h3,8-12H,1,4-7H2,2H3
• InChI Key： DOQZYTHKGYVGJM-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C)CCC=C)CO

Additional information on 2-(hex-5-en-2-yl)aminopropane-1,3-diol

2-(Hex-5-en-2-yl)aminopropane-1,3-diol: A Comprehensive Overview

2-(Hex-5-en-2-yl)aminopropane-1,3-diol (CAS No. 1566400-18-7) is a versatile compound with a unique chemical structure that has garnered significant attention in recent years. This compound, also known as HAPD, is characterized by its aminopropane-1,3-diol backbone and a hex-5-en-2-yl substituent, which imparts distinct chemical and biological properties. This article delves into the chemical structure, synthesis methods, biological activities, and potential applications of HAPD.

The chemical structure of HAPD is particularly noteworthy. The presence of the hex-5-en-2-yl group introduces a double bond at the fifth carbon position of the hexyl chain, which can participate in various chemical reactions. The aminopropane-1,3-diol moiety, on the other hand, provides two hydroxyl groups and an amine group, making the compound highly reactive and versatile. These functional groups enable HAPD to engage in a wide range of chemical transformations, including nucleophilic substitutions, condensations, and oxidative reactions.

The synthesis of HAPD has been explored using various methods. One common approach involves the reaction of 1,3-dibromopropane with an appropriate amine followed by the introduction of the hex-5-en-2-yl group through a Wittig reaction or a similar methodology. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly routes for producing HAPD. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduces reaction time and waste production.

In terms of biological activity, HAPD has shown promising results in several areas. One of the most notable applications is in the field of drug delivery systems. The amphiphilic nature of HAPD, due to its hydrophilic hydroxyl and amine groups and hydrophobic hexenyl chain, makes it an excellent candidate for forming micelles or liposomes. These nanostructures can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. A study published in Biomaterials in 2020 demonstrated that HAPD-based micelles significantly improved the therapeutic efficacy of paclitaxel in breast cancer models.

Beyond drug delivery, HAPD has also been investigated for its potential as an antiviral agent. Research conducted at the University of California, Los Angeles (UCLA) found that HAPD-based compounds exhibited potent antiviral activity against several RNA viruses, including influenza and Zika viruses. The mechanism of action involves disrupting viral replication by interfering with key viral enzymes. This discovery opens up new avenues for developing broad-spectrum antiviral therapies.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Studies on the biodegradability and ecotoxicity of HAPD-based compounds have shown promising results. A recent study published in Environmental Science & Technology reported that HAPD-based surfactants degrade rapidly under aerobic conditions and exhibit low toxicity to aquatic organisms. This makes them suitable for use in environmentally friendly formulations.

In conclusion, 2-(Hex-5-en-2-yl)aminopropane-1,3-diol (HAPD)(CAS No. 1566400-18-7) is a multifaceted compound with a wide range of potential applications in drug delivery, antiviral therapy, and environmentally friendly formulations. Its unique chemical structure and biological properties make it an exciting subject for further research and development. As new synthetic methods continue to emerge and our understanding of its biological activities deepens, the future prospects for this compound are indeed promising.